Cas no 96898-37-2 (1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-(4-nitrophenyl)-)

• Product Name: 1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-(4-nitrophenyl)-
• CAS No: 96898-37-2
• MF: C₁₄H₈ClN₃O₃
• MW: 301.684621810913
• CID: 1990827
• PubChem ID: 754691
• Update Time: 2025-04-21

1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-(4-nitrophenyl)-
• DTXSID501213293
• 3-(4-chlorophenyl)-5-{4-nitrophenyl}-1,2,4-oxadiazole
• AG-690/09283018
• CCG-5436
• AKOS000618866
• WAY-299267
• CBMicro_016536
• 96898-37-2
• BIM-0016432.P001
• STK094305
• 3-(4-chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole

• Inchi： 1S/C14H8ClN3O3/c15-11-5-1-9(2-6-11)13-16-14(21-17-13)10-3-7-12(8-4-10)18(19)20/h1-8H
• InChI Key： DAEHQTYJJQDOBU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NOC(C2C=CC(=CC=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 301.0254188Da
• Monoisotopic Mass: 301.0254188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.7Ų